Cas no 848498-76-0 (4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester)

• Product name: 4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• CAS No: 848498-76-0
• MF: C₉H₁₀N₂O₂
• MW: 178.1879
• MDL: MFCD12924498
• CID: 1065550
• PubChem ID: 58066127

4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• Ethyl 4-cyano-5-methyl-1H-pyrrole-2-carboxylate
• SB63489
• SCHEMBL405373
• CJQWTNJZFKAIDQ-UHFFFAOYSA-N
• Ethyl4-cyano-5-methyl-1H-pyrrole-2-carboxylate
• AKOS022189447
• DTXSID901241830
• A863953
• 848498-76-0
• DB-319457

• MDL： MFCD12924498
• Inchi： InChI=1S/C9H10N2O2/c1-3-13-9(12)8-4-7(5-10)6(2)11-8/h4,11H,3H2,1-2H3
• InChI Key： CJQWTNJZFKAIDQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C(C)N1)C#N

Computed Properties

• Exact Mass: 178.074
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.9A^2

Additional information on 4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester

Research Briefing on 4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester (CAS: 848498-76-0)

4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester (CAS: 848498-76-0) is a pyrrole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of biologically active compounds, particularly in the context of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The compound's structural features, including the cyano and ester functional groups, make it a valuable scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of novel pyrrole-based kinase inhibitors, which showed promising activity against cancer cell lines. The study utilized a multi-step synthetic route, starting from commercially available precursors, to achieve high yields of the target compound. The researchers emphasized the compound's stability and reactivity, which facilitated further derivatization.

In addition to its role in kinase inhibitor development, 4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that derivatives of this compound exhibited moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking simulations and in vitro assays. These findings suggest its potential as a lead compound for the development of new antibiotics.

Further research has explored the compound's mechanism of action at the molecular level. A 2024 study in ACS Chemical Biology employed X-ray crystallography and NMR spectroscopy to elucidate the binding interactions of 4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester with target proteins. The results revealed that the compound's pyrrole core forms critical hydrogen bonds with active-site residues, while the cyano group enhances binding affinity through hydrophobic interactions. These insights are expected to guide the design of more potent analogs with improved pharmacokinetic properties.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. A review article in Drug Discovery Today (2023) highlighted the need for further preclinical studies to assess the compound's toxicity profile and metabolic stability. Nevertheless, the growing body of research underscores the potential of 4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester as a valuable tool in drug discovery, with applications spanning oncology, infectious diseases, and beyond.

In conclusion, 4-cyano-5-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester (CAS: 848498-76-0) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have shed light on its synthetic accessibility, biological activities, and molecular interactions, paving the way for future investigations. As research in this area continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.